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Compound of Interest

Compound Name: dCBP-1

Cat. No.: B8180490 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of potent chemical compounds like dCBP-1 is a critical aspect of laboratory safety and

operational integrity. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of dCBP-1, ensuring the protection of personnel and the environment.

dCBP-1 is a potent and selective heterobifunctional degrader of p300/CBP and is classified as

a toxic substance.[1] It is a moderate to severe irritant to the skin and eyes.[1] Due to its nature

as a pharmaceutically active ingredient, handling should be restricted to personnel trained in

the management of potent compounds.[1]

Chemical and Safety Data
To facilitate safe handling and disposal, key data for dCBP-1 is summarized below.
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Property Value Source

Chemical Name

5H-Pyrazolo[4,3-c]pyridine-5-

carboxamide, 3-[7-

(difluoromethyl)-3,4-dihydro-6-

(1-methyl-1H-pyrazol-4-

yl)-1(2H)-quinolinyl]-1-[1-[15-

[[2-(2,6-dioxo-3-piperidinyl)-

2,3-dihydro-1,3-dioxo-1H-

isoindol-5-yl]amino]-1-oxo-

4,7,10,13-tetraoxapentadec-1-

yl]-4-piperidinyl]-1,4,6,7-

tetrahydro-N-methyl-

Selleck Chemicals

CAS Number 2484739-25-3 MedKoo Biosciences

Molecular Formula C51H63F2N11O10 MedKoo Biosciences

Molecular Weight 1028.13 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Hazard Description

Toxic. Contains a

pharmaceutically active

ingredient. Moderate to severe

irritant to the skin and eyes.

Selleck Chemicals

Decomposition

Emits toxic fumes such as

carbon monoxide under fire

conditions.

Selleck Chemicals

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the proper disposal of dCBP-1 waste,

including contaminated materials.

1. Personal Protective Equipment (PPE):
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Wear a standard laboratory coat, safety glasses with side shields or goggles, and chemical-

resistant gloves (nitrile or neoprene).

For handling larger quantities or when there is a risk of aerosolization, a fit-tested N95 or

higher-level respirator and a face shield are recommended.

2. Waste Segregation and Collection:

Solid Waste:

Collect all dCBP-1 solid waste, including unused or expired product, contaminated

personal protective equipment (gloves, disposable lab coats), and any contaminated lab

supplies (e.g., weigh boats, pipette tips, tubes) in a dedicated, clearly labeled hazardous

waste container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

The label should clearly state "Hazardous Waste," "Toxic," and "dCBP-1."

Liquid Waste:

Collect all solutions containing dCBP-1 in a dedicated, leak-proof, and shatter-resistant

hazardous waste container.

The container should be clearly labeled with "Hazardous Waste," "Toxic," "dCBP-1," and

the solvent system used (e.g., DMSO, aqueous solutions).

Do not mix dCBP-1 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) department.

3. Decontamination of Work Surfaces:

After handling dCBP-1, thoroughly decontaminate all work surfaces (e.g., benchtops, fume

hood surfaces) and equipment.

Use a suitable decontamination solution as recommended by your institution's EHS

guidelines (e.g., a solution of detergent and water, followed by a solvent rinse if appropriate).
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All materials used for decontamination (e.g., wipes, paper towels) must be disposed of as

solid hazardous waste.

4. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area.

This area should be away from incompatible chemicals and general laboratory traffic.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Never dispose of dCBP-1 waste down the drain or in the regular trash.

Logical Workflow for dCBP-1 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of dCBP-1.
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Caption: Workflow for the safe disposal of dCBP-1.
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In the event of an accidental release, it is imperative to wear a self-contained breathing

apparatus and protective clothing to prevent contact with skin and eyes.[1] Following these

procedures will ensure a safe laboratory environment and compliance with institutional and

regulatory standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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